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Compound of Interest

Compound Name: 3,5-Dimethoxyaniline

Cat. No.: B133145 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and compliant

handling of chemical reagents is paramount. This guide provides essential, immediate safety

and logistical information for the handling of 3,5-Dimethoxyaniline (CAS No. 10272-07-8), a

key intermediate in the synthesis of pharmaceuticals and dyes.

Hazard Identification and Classification
3,5-Dimethoxyaniline is classified as a hazardous chemical. It is crucial to be aware of its

potential health effects to ensure appropriate safety measures are in place.

GHS Hazard Statements:

Harmful if swallowed (Acute toxicity, Oral - Category 4).[1][2]

Causes skin irritation (Skin corrosion/irritation - Category 2).[1][2]

Causes serious eye irritation (Serious eye damage/eye irritation - Category 2).[1][2]

May cause respiratory irritation (Specific target organ toxicity - single exposure - Category 3,

Respiratory system).[1][2][3]

Signal Word: Warning[1][3]

Personal Protective Equipment (PPE)
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The following personal protective equipment is mandatory when handling 3,5-
Dimethoxyaniline to minimize exposure and ensure personal safety.[1][2][4]

Protection Type Specific Recommendations Rationale

Eye/Face Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles as described by

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.[1][4] A face

shield may be necessary

where splash potential is high.

To prevent eye irritation or

serious eye damage from dust

or splashes.[1]

Skin Protection

Wear appropriate protective

gloves and clothing to prevent

skin exposure.[1][4] This

includes a lab coat or

coveralls.

To prevent skin irritation upon

contact.[1] Contaminated

clothing should be removed

and washed before reuse.[2]

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded

or if irritation or other

symptoms are experienced.[1]

A dust mask (type N95) is

recommended for handling the

solid form.[3]

To prevent respiratory tract

irritation from inhalation of

dust.[1]

Operational Plan: Safe Handling and Storage
Adherence to proper handling and storage protocols is critical for maintaining the stability of

3,5-Dimethoxyaniline and ensuring a safe laboratory environment.

Handling Procedures:
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Work in a well-ventilated area, such as a chemical fume hood, to minimize inhalation of dust.

[1][2]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1][2]

Prevent contact with skin and eyes.[4]

Wash hands and any exposed skin thoroughly after handling.[1][2]

Do not eat, drink, or smoke when using this product.[1][2]

Storage Conditions:

Store in a tightly sealed container in a dry, cool, and well-ventilated place.[1][2][5]

Protect from moisture and direct sunlight.[1][5]

The product is air and light sensitive; storage under nitrogen is recommended.[1]

Keep away from incompatible materials such as acids, strong oxidizing agents, acid

anhydrides, acid chlorides, and chloroformates.[1]

Emergency and First Aid Procedures
Immediate and appropriate first aid is crucial in the event of an exposure to 3,5-
Dimethoxyaniline.
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Exposure Route First Aid Measures

Inhalation

Move the victim to fresh air and keep at rest in a

position comfortable for breathing.[1][2] If not

breathing, give artificial respiration.[1][4] Seek

medical attention if you feel unwell or if

symptoms persist.[1][2]

Skin Contact

Immediately wash off with plenty of soap and

water for at least 15 minutes.[1][4] Remove

contaminated clothing and wash it before reuse.

[2] If skin irritation occurs or persists, get

medical advice/attention.[1][2]

Eye Contact

Rinse cautiously with water for several minutes.

[1][2] Remove contact lenses, if present and

easy to do. Continue rinsing for at least 15

minutes.[1][4] If eye irritation persists, get

medical advice/attention.[1][2]

Ingestion

Rinse mouth with water.[1][2] Do NOT induce

vomiting. Give 2-4 cupfuls of milk or water if the

victim is conscious and alert.[4] Call a POISON

CENTER or doctor/physician if you feel unwell.

[1][2]

Disposal Plan
Proper disposal of 3,5-Dimethoxyaniline and its containers is essential to prevent

environmental contamination and comply with regulations.

Dispose of contents and container to an approved waste disposal plant.[1][2]

Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste according to US EPA guidelines in 40 CFR Parts 261.3.[6]

Consult state and local hazardous waste regulations to ensure complete and accurate

classification and compliance.[6]
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Do not let the chemical enter drains, as it is insoluble in water and may persist in the

environment.[1]

Safe Handling Workflow
The following diagram illustrates the key steps for the safe handling of 3,5-Dimethoxyaniline
from receipt to disposal.

Safe Handling Workflow for 3,5-Dimethoxyaniline

Preparation Handling Cleanup & Disposal

Assess Risks Select PPEIdentify Hazards Prepare Work AreaGather Equipment Weigh/Measure Perform ExperimentIn Fume Hood Store AppropriatelyPost-Use Decontaminate Dispose of WasteClean Equipment DocumentFollow Regulations

Click to download full resolution via product page

Caption: A workflow for the safe handling of 3,5-Dimethoxyaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Logistics for Handling 3,5-
Dimethoxyaniline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b133145#personal-protective-equipment-for-handling-
3-5-dimethoxyaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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